Cas no 2229442-70-8 (4-1-(2-aminoethyl)cyclopropyl-5-bromo-2-methoxyphenol)

• Product Name: 4-1-(2-aminoethyl)cyclopropyl-5-bromo-2-methoxyphenol
• CAS No: 2229442-70-8
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6335786
• PubChem ID: 165640234
• Update Time: 2025-10-21

4-1-(2-aminoethyl)cyclopropyl-5-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-1-(2-aminoethyl)cyclopropyl-5-bromo-2-methoxyphenol
• 2229442-70-8
• EN300-1924491
• 4-[1-(2-aminoethyl)cyclopropyl]-5-bromo-2-methoxyphenol

• Inchi： 1S/C12H16BrNO2/c1-16-11-6-8(9(13)7-10(11)15)12(2-3-12)4-5-14/h6-7,15H,2-5,14H2,1H3
• InChI Key： KVNHPJHUSSECEQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1(CCN)CC1)OC)O

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-1-(2-aminoethyl)cyclopropyl-5-bromo-2-methoxyphenol

Recent Advances in the Study of 4-1-(2-aminoethyl)cyclopropyl-5-bromo-2-methoxyphenol (CAS: 2229442-70-8)

The compound 4-1-(2-aminoethyl)cyclopropyl-5-bromo-2-methoxyphenol (CAS: 2229442-70-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a promising scaffold for drug development, particularly in the context of targeting specific enzymatic pathways involved in inflammatory and neurodegenerative diseases. The presence of the cyclopropyl and bromophenol moieties has been shown to confer enhanced stability and binding affinity to biological targets, making it a valuable candidate for further investigation.

One of the key breakthroughs in the synthesis of 4-1-(2-aminoethyl)cyclopropyl-5-bromo-2-methoxyphenol involves the optimization of reaction conditions to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and reproducibility for subsequent biological assays.

In vitro studies have demonstrated the compound's efficacy in modulating specific signaling pathways, particularly those related to oxidative stress and apoptosis. For instance, research has shown that 4-1-(2-aminoethyl)cyclopropyl-5-bromo-2-methoxyphenol can inhibit the activity of key enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are implicated in chronic inflammatory conditions.

Furthermore, preliminary in vivo studies using animal models have revealed the compound's potential to cross the blood-brain barrier, suggesting its applicability in treating neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. These findings are particularly encouraging, as they open new avenues for the development of neuroprotective agents with minimal side effects.

Despite these promising results, challenges remain in the clinical translation of 4-1-(2-aminoethyl)cyclopropyl-5-bromo-2-methoxyphenol. Issues such as pharmacokinetics, bioavailability, and long-term toxicity need to be addressed through comprehensive preclinical and clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 4-1-(2-aminoethyl)cyclopropyl-5-bromo-2-methoxyphenol (CAS: 2229442-70-8) represents a promising candidate for drug development, with potential applications in inflammation and neurodegeneration. Continued research and investment in this area are critical to unlocking its full therapeutic potential and addressing unmet medical needs.